Cas no 1074-11-9 (1,2-dichloroethylbenzene)

1,2-Dichloroethylbenzene (C8H8Cl2) is a chlorinated aromatic compound primarily used as an intermediate in organic synthesis and industrial applications. Its molecular structure, featuring both chloro and ethyl substituents on the benzene ring, makes it a versatile precursor for producing agrochemicals, pharmaceuticals, and specialty chemicals. The compound exhibits moderate reactivity, allowing for selective transformations under controlled conditions. Key advantages include its stability under standard storage conditions and its utility in introducing chloroalkyl functionalities into target molecules. It is typically handled with standard safety precautions due to its halogenated nature. 1,2-Dichloroethylbenzene is valued for its role in facilitating efficient synthetic pathways in fine chemical manufacturing.
1,2-dichloroethylbenzene structure
1,2-dichloroethylbenzene structure
Product Name:1,2-dichloroethylbenzene
CAS No:1074-11-9
MF:C8H8Cl2
MW:175.05512046814
CID:154231
PubChem ID:14089
Update Time:2025-08-01

1,2-dichloroethylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,(1,2-dichloroethyl)-
    • (1 2-DICHLOROETHYL)BENZENE PRACTICAL GRADE
    • (1,2-dichloroethyl)benzene
    • 1,2-dichloroethylbenzene
    • Benzene,(1,2-dichloroethyl)
    • Phenyldichloroethane
    • Styrenedichloride
    • 1,2-Dichloro-1-phenylethane
    • 1-(1,2-Dichloroethyl)benzene
    • Benzene, (1,2-dichloroethyl)-
    • 1074-11-9
    • FT-0604493
    • EINECS 214-035-6
    • (1,2-dichloro-ethyl)-benzene
    • NS00042417
    • DTXSID80910310
    • AKOS006271780
    • 1-Phenyl-1,2-dichloroethane
    • SCHEMBL138020
    • GCXHSBQTVXCWBK-UHFFFAOYSA-N
    • MFCD00043466
    • G64668
    • DTXCID301339358
    • SY357678
    • Styrene dichloride
    • Inchi: 1S/C8H8Cl2/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8H,6H2
    • InChI Key: GCXHSBQTVXCWBK-UHFFFAOYSA-N
    • SMILES: ClC(CCl)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 174.00000
  • Monoisotopic Mass: 174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 87.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.2400
  • Melting Point: 44.47°C (estimate)
  • Boiling Point: 228.7°C (estimate)
  • Flash Point: 106°C
  • Refractive Index: 1.5544
  • PSA: 0.00000
  • LogP: 3.20530

1,2-dichloroethylbenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,2-dichloroethylbenzene Pricemore >>

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1,2-dichloroethylbenzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chlorine Solvents: Chloroform ,  Perfluorooctane ;  1 h, rt
Reference
Use of a fluorous bridge for diffusion controlled uptake of molecular chlorine in chlorine addition to alkenes
Iskra, Jernej; et al, Chemical Communications (Cambridge, 2003, (19), 2496-2497

1,2-dichloroethylbenzene Preparation Products

1,2-dichloroethylbenzene Related Literature

Additional information on 1,2-dichloroethylbenzene

Comprehensive Guide to 1,2-Dichloroethylbenzene (CAS No. 1074-11-9): Properties, Applications, and Industry Insights

1,2-Dichloroethylbenzene (CAS No. 1074-11-9) is a chlorinated aromatic compound widely utilized in industrial and research applications. Its molecular structure, featuring a benzene ring substituted with two chlorine atoms and an ethyl group, grants it unique chemical properties. This article explores its physicochemical characteristics, synthetic pathways, and emerging trends in its use, aligning with current industry demands for sustainable and efficient chemical solutions.

The compound’s boiling point (approximately 210–215°C) and solubility profile make it suitable for applications in organic synthesis and specialty solvents. Researchers frequently search for "1,2-dichloroethylbenzene solubility" or "CAS 1074-11-9 safety data," reflecting growing interest in its handling and environmental impact. Recent studies highlight its role as an intermediate in pharmaceutical manufacturing, particularly in synthesizing fine chemicals with minimal waste generation.

From an industrial perspective, 1,2-dichloroethylbenzene is valued for its stability and reactivity under controlled conditions. Innovations in green chemistry have spurred demand for derivatives of this compound, as evidenced by searches for "eco-friendly chlorinated solvents." Manufacturers are optimizing production methods to reduce energy consumption, addressing global concerns about carbon footprint reduction in chemical processes.

Analytical techniques such as GC-MS and HPLC are commonly employed to quantify 1,2-dichloroethylbenzene purity, a topic frequently queried in academic forums. The compound’s spectral data (IR, NMR) is critical for quality control, with databases like PubChem and Reaxys providing detailed references. Users often seek "CAS 1074-11-9 spectroscopic analysis" to verify batch consistency, underscoring its importance in precision-dependent industries.

Emerging applications include its use in material science, where it serves as a precursor for polymers with enhanced thermal resistance. Searches for "high-performance polymer additives" correlate with this trend, reflecting market shifts toward advanced materials. Regulatory compliance, such as REACH certification for 1,2-dichloroethylbenzene, remains a key focus, driven by queries about "chemical regulatory updates 2024."

In summary, 1,2-Dichloroethylbenzene (CAS No. 1074-11-9) exemplifies the intersection of traditional chemistry and modern sustainability goals. Its versatility in organic reactions, coupled with evolving industrial needs, ensures its relevance. By addressing frequently searched terms like "chlorinated benzene derivatives uses" and "CAS 1074-11-9 suppliers," this guide aims to bridge knowledge gaps while adhering to SEO best practices for technical audiences.

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